Cas no 306-92-3 (perfluoro-1-methyldecalin)

• Product Name: perfluoro-1-methyldecalin
• CAS No: 306-92-3
• MF: C₁₁F₂₀
• MW: 512.085773468018
• MDL: MFCD00014326
• CID: 82099
• PubChem ID: 39977
• Update Time: 2025-11-02

perfluoro-1-methyldecalin Chemical and Physical Properties

Names and Identifiers

• perfluoro-1-methyldecalin
• Perfluoro(methyldecalin)
• FLUTEC PP9 for Electronic Applications
• 1,1,2,2,3,3,4,4,4a,5,5,6,6,7,7,8,8a-Heptadecafluorodecahydro-8-(trifluoromethyl)-naphthalene
• Perfluoro(methyldecalin), tech.
• FLUTEC PP9
• FLUTECR PP9
• Heptadecafluor-1-trifluormethyl-decahydro-naphthalin
• heptadecafluoro-1-trifluoromethyl-decahydro-naphthalene
• perfluor 1-methyldecaline
• Perfluoro-1
• Perfluoro-1-methyldecaline
• perfluoromethyldecalin
• PERFLUOROTRIFLUOROMETHYLDECALIN
• VWJ68OB6TM
• perfluoro-1-methyl-decahydro-naphthalene
• SCHEMBL144465
• Naphthalene, 1,1,2,2,3,3,4,4,4a,5,5,6,6,7,7,8,8a-heptadecafluorodecahydro-8-(trifluoromethyl)-
• 1,1,2,2,3,3,4,4,4a,5,5,6,6,7,7,8,8a-Heptadecafluorodecahydro-8-(trifluoromethyl)naphthalene
• FLUTEC PP 9
• Heptadecafluorodecahydro(trifluoromethyl)naphthalene
• BRN 2030021
• 1,1,2,2,3,3,4,4,4a,5,5,6,6,7,7,8,8a-heptadecakis(fluoranyl)-8-(trifluoromethyl)naphthalene
• Q17047843
• MFCD00014326
• 1,1,2,2,3,3,4,4,4a,5,5,6,6,7,7,8,8a-Heptadecafluoro-8-(trifluoromethyl)decahydronaphthalene #
• 1,1,2,2,3,3,4,4,4a,5,5,6,6,7,7,8,8a-heptadecafluoro-8-(trifluoromethyl)naphthalene
• UNII-VWJ68OB6TM
• FIFLOW 160
• Perfluoro(1-methyldecalin)
• Heptadecafluorodecahydro-1-(trifluoromethyl)naphthalene
• A828519
• perfluoromethyldecaline
• EINECS 206-191-9
• PP9
• PERFLUOROMETHYLDECALIN [INCI]
• 306-92-3
• 3-05-00-00269 (Beilstein Handbook Reference)
• Naphthalene, heptadecafluorodecahydro-1-(trifluoromethyl)-
• FT-0605958
• A820488
• FT-0605957
• Naphthalene, decahydroheptadecafluoro(trifluoromethyl)-
• NS00019105
• 1-(Trifluoromethyl)perfluorodecalin
• FLUTEC PC9
• NAPHTHALENE, HEPTADECAFLUORODECAHYDRO(TRIFLUOROMETHYL)-
• perfluoro(decahydro-1-methylnaphthalene)
• 51294-16-7
• 1,1,2,2,3,3,4,4,4a,5,5,6,6,7,7,8,8a-Heptadecafluoro-8-(trifluoromethyl)decahydronaphthalene
• PP 9
• DTXSID30897561
• NAPHTHALENE,HEPTADECAFLUORODECAHYDRO(TRIFLUOROMETHYL)-
• AKOS016015629
• Naphthalene, heptadecafluorodecahydro-1-(trifluoromethyl)-(7CI,8CI)
• DTXSID00871631
• 1,1,2,2,3,3,4,4,4a,5,5,6,6,7,7,8,8a-Heptadecafluoro-8-(trifluoromethyl)decalin
• DTXCID10819281

• MDL： MFCD00014326
• Inchi： 1S/C11F20/c12-1-2(13,6(19,20)10(27,28)9(25,26)4(1,15)16)5(17,18)8(23,24)7(21,22)3(1,14)11(29,30)31
• InChI Key： LWRNQOBXRHWPGE-UHFFFAOYSA-N
• SMILES： FC12C(C(C(C(C1(C(C(C(C2(C(F)(F)F)F)(F)F)(F)F)(F)F)F)(F)F)(F)F)(F)F)(F)F

Computed Properties

• Exact Mass: 511.96800
• Monoisotopic Mass: 511.968064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 31
• Rotatable Bond Count: 1
• Complexity: 789
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 6.3

Experimental Properties

• Color/Form: Not available
• Density: 1.95 g/mL at 25 °C(lit.)
• Melting Point: −40 °C(lit.)
• Boiling Point: 137-160 °C(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.317(lit.)
• PSA: 0.00000
• LogP: 6.14790
• Solubility: Not available

perfluoro-1-methyldecalin Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S41
• RTECS：QJ3155000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• TSCA：T

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides

Additional information on perfluoro-1-methyldecalin

Perfluoro-1-methyldecalin (CAS No. 306-92-3): Properties, Applications, and Market Insights

Perfluoro-1-methyldecalin (CAS No. 306-92-3) is a highly specialized fluorinated compound that has garnered significant attention in advanced industrial and research applications. As a member of the perfluorinated compounds family, it exhibits exceptional chemical stability, thermal resistance, and hydrophobic properties. These characteristics make it invaluable in sectors ranging from electronics to aerospace, where performance under extreme conditions is paramount.

The molecular structure of perfluoro-1-methyldecalin consists of a fully fluorinated decalin backbone with a single methyl group substitution. This unique configuration contributes to its low surface energy and high dielectric strength, properties that are increasingly sought after in modern nanotechnology applications. Recent studies have highlighted its potential in next-generation cooling systems, particularly for high-performance computing where thermal management is critical.

In the pharmaceutical industry, researchers are exploring perfluoro-1-methyldecalin derivatives as potential contrast agents for medical imaging. The compound's ability to dissolve large quantities of oxygen while remaining biologically inert makes it particularly interesting for oxygen therapeutic applications. This aligns with current healthcare trends focusing on improved diagnostic tools and treatments for respiratory conditions.

The electronics sector has shown growing interest in perfluoro-1-methyldecalin-based formulations for use in semiconductor manufacturing. Its exceptional chemical inertness and thermal stability make it ideal for cleaning delicate electronic components without causing damage. With the global semiconductor shortage continuing to impact various industries, materials like perfluoro-1-methyldecalin that can improve manufacturing efficiency are becoming increasingly valuable.

Environmental considerations surrounding fluorinated compounds have led to significant research into the ecological profile of perfluoro-1-methyldecalin. Unlike some other fluorinated substances, preliminary studies suggest this compound may have a more favorable environmental footprint, particularly in terms of biodegradation potential. This aspect is crucial as industries worldwide seek more sustainable chemical alternatives without compromising performance.

From a market perspective, the demand for high-performance fluorinated fluids like perfluoro-1-methyldecalin is projected to grow steadily. The compound's unique combination of properties positions it well for emerging applications in quantum computing thermal management and advanced battery technologies. Manufacturers are investing in improved production methods to meet the anticipated demand while maintaining high purity standards.

Recent technological advancements have enabled more precise characterization of perfluoro-1-methyldecalin mixtures, allowing for better quality control and application-specific formulations. Analytical techniques such as high-resolution mass spectrometry and nuclear magnetic resonance spectroscopy are being employed to ensure batch-to-batch consistency, particularly for critical applications in the aerospace and defense sectors.

The safety profile of perfluoro-1-methyldecalin has been extensively studied, with research focusing on its toxicological characteristics and handling requirements. Proper storage conditions typically involve protection from extreme temperatures and moisture to maintain the compound's stability over extended periods. These considerations are particularly important for research laboratories and industrial users handling the material regularly.

Looking ahead, the development of modified perfluoro-1-methyldecalin derivatives with tailored properties represents an exciting frontier in materials science. Researchers are investigating structural variations that could enhance specific characteristics while maintaining the core benefits of the parent compound. Such innovations could open new possibilities in fields as diverse as renewable energy systems and advanced medical devices.

For those seeking technical specifications of perfluoro-1-methyldecalin, key parameters typically include purity levels (often 99% or higher for research-grade material), boiling point range, density, and viscosity characteristics. These properties are crucial for engineers and scientists evaluating the compound's suitability for specific applications, particularly in precision manufacturing environments.

The global supply chain for perfluoro-1-methyldecalin products has evolved significantly in recent years, with specialized chemical distributors playing an increasingly important role in connecting manufacturers with end-users. This development has improved accessibility for research institutions and smaller enterprises that may require smaller quantities of this specialized material.

In academic circles, perfluoro-1-methyldecalin research continues to expand, with recent publications exploring its potential in superhydrophobic coatings and microfluidic device fabrication. These applications leverage the compound's unique surface properties to create innovative solutions for challenges in materials science and engineering.

Quality assurance protocols for perfluoro-1-methyldecalin production have become more rigorous, reflecting the compound's growing importance in critical applications. Manufacturers now employ advanced analytical methods to verify purity and detect potential impurities that could affect performance in sensitive applications such as optical device manufacturing or precision cleaning processes.

As industries continue to push the boundaries of material performance, perfluoro-1-methyldecalin solutions are likely to play an increasingly important role. The compound's versatility and unique property combination make it a valuable tool for addressing complex engineering challenges across multiple sectors, from advanced electronics to cutting-edge medical technologies.